8-allyl-N-(2-(cyclohex-1-en-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-oxo-8-prop-2-enylchromene-3-carboxamide
• InChI: InChI=1S/C21H23NO3/c1-2-7-16-10-6-11-17-14-18(21(24)25-19(16)17)20(23)22-13-12-15-8-4-3-5-9-15/h2,6,8,10-11,14H,1,3-5,7,9,12-13H2,(H,22,23)
• InChI Key: DJMBEBMYQHKRGD-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCC3=CCCCC3
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• CAS No.: 325802-68-4

Description

8-allyl-N-(2-(cyclohex-1-en-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.419. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The molecule 8-allyl-N-(2-(cyclohex-1-en-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide is part of a broader class of compounds that include chromene derivatives, which have been extensively studied for their diverse chemical properties and potential applications in medicinal chemistry and materials science. Chromene derivatives, such as those synthesized in one-pot multicomponent reactions, demonstrate the versatility and potential for modification inherent in these compounds. These reactions are atom economical and allow for the construction of densely functionalized chromene derivatives with potential medicinal applications (Boominathan et al., 2011).

Catalytic Applications

Chromene derivatives have been explored for their utility in catalytic applications. For instance, the use of allylic systems in asymmetric synthesis through Mo-catalyzed allylic alkylation demonstrates the potential of such compounds in producing enantioselective reactions, which are crucial in the synthesis of chiral pharmaceuticals (Trost, Dogra, & Franzini, 2004). Additionally, the biocatalytic synthesis of chiral cyclic γ-oxoesters from cycloalkenecarboxylates, involving allylic hydroxylation, further exemplifies the role of such compounds in environmentally friendly synthetic pathways (Brenna et al., 2017).

Organic Synthesis

In organic synthesis, the flexibility of chromene derivatives is shown through various reactions, such as the copper-aluminum catalyzed allylic oxidation of alkenes, which yields allylic esters, alcohols, or ketones depending on the reaction conditions (García-Cabeza et al., 2014). Moreover, the transformation of symmetrical epoxides to allylic alcohols using chiral lithium amides highlights the synthetic utility of allylic manipulations in constructing optically active compounds (Asami & Kirihara, 1987).